Cas no 69370-72-5 (a-D-Mannopyranose,4,6-di-O-methyl-, tribenzoate (9CI))

• Product Name: a-D-Mannopyranose,4,6-di-O-methyl-, tribenzoate (9CI)
• CAS No: 69370-72-5
• MF: C₂₉H₂₈O₉
• MW: 520.527229309082
• CID: 527205
• PubChem ID: 314422
• Update Time: 2025-04-19

a-D-Mannopyranose,4,6-di-O-methyl-, tribenzoate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranose,4,6-di-O-methyl-, tribenzoate (9CI)
• DTXSID30310801
• NSC231873
• NSC-231873
• 69370-72-5

• Inchi： 1S/C29H28O9/c1-33-18-22-23(34-2)24(36-26(30)19-12-6-3-7-13-19)25(37-27(31)20-14-8-4-9-15-20)29(35-22)38-28(32)21-16-10-5-11-17-21/h3-17,22-25,29H,18H2,1-2H3
• InChI Key： WUOKNJNBPFFTIE-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC)OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 520.173
• Monoisotopic Mass: 520.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 631.2°Cat760mmHg
• Flash Point: 267°C
• Refractive Index: 1.595